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pivaloyl cyanide analytical standard preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pivaloyl cyanide

CAS No.: 42867-40-3

Cat. No.: S774191

Pivaloyl Cyanide: Identity and Synthesis

Pivaloyl cyanide is a carboxylic acid derivative with the formula (CH3)sCC(O)CN [1]. The table below

summarizes its core identity and the primary synthetic method found in the search results.

Property Description

CAS Number 42867-40-3 [2]

Molecular CeHoNO [3]

Formula

IUPAC Name 2,2-dimethylpropanoyl cyanide [3] [4]

Common Reaction of pivalic acid (or its derivatives) with hydrocyanic acid (HCN) using a
Synthesis copper/copper salt catalyst [3] [4].

The following diagram outlines the general workflow for synthesizing and purifying pivaloyl cyanide based
on the patent literature. Please note that this describes an industrial-scale synthesis and not the specific,

highly controlled preparation of an analytical standard.
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Guidance for Analytical Standard Preparation

The search results lack the precise protocols for preparing a high-purity analytical standard. For your

research and publication, consider the following approaches:

e Consult Official Method Collections: For standardized analytical procedures, resources like the
EPA's Selected Analytical Methods (SAM) [5] are authoritative, though they may not cover this
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specific compound.
¢ Refine the Synthesis: The general synthesis can be a starting point. Preparing an analytical
standard would require:
o Using high-purity starting materials.
o Optimizing reaction conditions to minimize byproducts.
o Implementing rigorous, multi-step purification (e.g., multiple distillations, recrystallization, or
chromatography).
e Characterize Thoroughly: A true analytical standard must be fully characterized by techniques
including:
o Chromatography: HPLC or GC to demonstrate purity and identify impurities.
o Spectroscopy: NMR, IR, and Mass Spectrometry for structural confirmation.
o Elemental Analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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